Cas no 1264043-65-3 (1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid
• CAS No: 1264043-65-3
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• CID: 4692290
• Update Time: 2025-10-29

1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C16H20N2O4/c1-5-22-14(19)12-9-16(4,15(20)21)18(17-12)13-8-10(2)6-7-11(13)3/h6-8H,5,9H2,1-4H3,(H,20,21)
• InChI Key： HQYUJPFERNQCCI-UHFFFAOYSA-N
• SMILES： OC(C1(C)CC(C(=O)OCC)=NN1C1C=C(C)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 491
• Topological Polar Surface Area: 79.2

Additional information on 1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid

1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic Acid: A Comprehensive Overview

The compound 1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid, with CAS No. 1264043-65-3, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule's structure is characterized by a pyrazole ring system substituted with various functional groups, including a dimethylphenyl group, an ethoxycarbonyl group, and a methyl group. These substituents play a crucial role in determining the compound's chemical properties and biological activity.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its unique structure allows for interactions with various biological targets, making it a promising candidate for drug design. The presence of the ethoxycarbonyl group introduces additional functional diversity, enabling the molecule to participate in a wide range of chemical reactions and biological processes. Researchers have explored its potential as an inhibitor of specific enzymes and receptors, which could pave the way for its use in treating various diseases.

The synthesis of 1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The starting materials include aromatic compounds and carboxylic acids, which are subjected to various reaction conditions to form the desired product. The use of advanced synthetic techniques has improved the efficiency and scalability of this process, making it more feasible for large-scale production.

In terms of pharmacological activity, this compound has shown promising results in vitro and in vivo studies. Its ability to modulate cellular signaling pathways and interact with key proteins makes it a valuable tool for understanding disease mechanisms. For instance, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting pro-inflammatory cytokines. Additionally, its antioxidant properties suggest that it could be used in the prevention or treatment of oxidative stress-related disorders.

The structural features of this compound also make it an attractive candidate for further modification and optimization. By altering the substituents on the pyrazole ring or introducing new functional groups, researchers can potentially enhance its bioavailability or specificity for certain targets. Such modifications could lead to the development of more effective drugs with fewer side effects.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is essential for ensuring its safe use and disposal. Studies on its biodegradation under different conditions have provided valuable insights into its environmental fate. These findings are critical for regulatory compliance and sustainable practices in the pharmaceutical industry.

In conclusion, 1-(2,5-Dimethylphenyl)-3-(ethoxycarbonyl)-5-methyl-4,5-dihydro-1H-pyrazole-5-carboxylic acid represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with its diverse biological activities, positions it as a key player in drug discovery and development. As research continues to uncover its full potential, this compound is likely to contribute to the creation of innovative therapeutic solutions that address unmet medical needs.